Lipophilicity vs. 2-Ethyl-3-methyl Analog
The target compound exhibits an XLogP3-AA of 0.5, compared to 0.4 for the 2-ethyl-3-methyl analog, representing a +25% increase in computed lipophilicity [1][2]. This modest shift can enhance passive membrane permeability while maintaining aqueous solubility within acceptable ranges for lead optimization.
+0.1 (+25%)
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | 0.5 |
| Comparator Or Baseline | {2-Ethyl-3-methylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine: 0.4 |
| Quantified Difference | +0.1 (relative +25%) |
| Conditions | PubChem computed descriptor; XLogP3 3.0 algorithm |
Why This Matters
Lipophilicity differences of 0.1 log units can translate to measurable changes in oral absorption and blood-brain barrier penetration, making the target compound a preferable starting point for CNS-accessible or cell-permeable probe development.
- [1] PubChem Compound Summary CID 136838075. {2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine. View Source
- [2] PubChem Compound Summary CID 103315428. {2-Ethyl-3-methylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine. View Source
